Cas no 19013-30-0 (4-Methoxyphenyl Mesylate)

• Product Name: 4-Methoxyphenyl Mesylate
• CAS No: 19013-30-0
• MF: C₈H₁₀O₄S
• MW: 202.227601528168
• MDL: MFCD01231360
• CID: 123304
• PubChem ID: 1722123
• Update Time: 2025-08-05

4-Methoxyphenyl Mesylate Chemical and Physical Properties

Names and Identifiers

• 4-Methoxyphenyl methanesulfonate
• 4-Methoxyphenyl mesylate
• (4-methoxyphenyl) methanesulfonate
• 4-Methoxyphenyl methylsulphonate
• Phenol, 4-methoxy-, 1-methanesulfonate
• 4-Methoxyphenyl mesylate, 4-[(Methylsulphonyl)oxy]anisole
• 4-Methoxyphenyl mesylate,4-[(methylsulphonyl)oxy]anisole
• DTXSID20364979
• MFCD01231360
• AKOS002285412
• AS-63588
• CS-0205323
• p-methoxyphenyl mesylate
• 4-methoxyphenylmethanesulfonate
• AN-652/33742062
• SCHEMBL6941035
• 19013-30-0
• G78382
• 4-Methoxyphenyl Mesylate

• MDL： MFCD01231360
• Inchi： 1S/C8H10O4S/c1-11-7-3-5-8(6-4-7)12-13(2,9)10/h3-6H,1-2H3
• InChI Key： BZKNVCHUULQHAT-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 202.03000
• Monoisotopic Mass: 202.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Density: 1.276
• Boiling Point: 334.4°C at 760 mmHg
• Flash Point: 156°C
• Refractive Index: 1.521
• PSA: 60.98000
• LogP: 2.11440

4-Methoxyphenyl Mesylate Security Information

• Hazardous Material Identification：

Additional information on 4-Methoxyphenyl Mesylate

Introduction to 4-Methoxyphenyl Mesylate (CAS No. 19013-30-0) and Its Recent Applications in Chemical Biology

4-Methoxyphenyl Mesylate, with the chemical name 4-methoxybenzenemethanesulfonate, is a significant compound in the realm of pharmaceutical and chemical biology. Its molecular structure, featuring a methoxy group and a mesylate (methylsulfonate) moiety, imparts unique reactivity and functionality that make it a valuable intermediate in synthetic chemistry. The compound is identified by its CAS number 19013-30-0, which serves as a unique identifier in scientific literature and industrial applications.

The synthesis of 4-Methoxyphenyl Mesylate typically involves the methylation of 4-methoxybenzoic acid or its derivatives, followed by sulfonation to introduce the mesylate group. This process highlights the compound's utility as a building block in organic synthesis, particularly in the preparation of more complex molecules. The presence of both electron-donating (methoxy) and electron-withdrawing (mesylate) groups enhances its versatility in various chemical transformations.

In recent years, 4-Methoxyphenyl Mesylate has garnered attention in the field of drug discovery due to its ability to serve as a precursor for biologically active molecules. The mesylate group, in particular, is frequently employed in medicinal chemistry for its role in protecting functional groups and facilitating further derivatization. This makes 4-Methoxyphenyl Mesylate a preferred choice for researchers aiming to develop novel therapeutic agents.

One of the most compelling aspects of 4-Methoxyphenyl Mesylate is its application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. By modifying the structure of 4-Methoxyphenyl Mesylate, chemists can generate derivatives that exhibit potent inhibitory effects on specific kinases. For instance, recent studies have demonstrated that derivatives of this compound can selectively target tyrosine kinases, leading to promising results in preclinical trials.

Another area where 4-Methoxyphenyl Mesylate has shown significant promise is in the development of antimicrobial agents. The unique electronic properties of the methoxy and mesylate groups allow for interactions with bacterial enzymes and cell membranes, disrupting essential biological processes. Research has indicated that certain derivatives of 4-Methoxyphenyl Mesylate exhibit broad-spectrum antimicrobial activity, making them potential candidates for treating multidrug-resistant infections.

The compound's role extends beyond pharmaceutical applications; it is also utilized in materials science and agrochemicals. In materials science, 4-Methoxyphenyl Mesylate serves as a precursor for polymers and coatings that exhibit enhanced thermal stability and mechanical strength. In agrochemicals, it contributes to the synthesis of herbicides and pesticides by providing a scaffold for functional group modifications.

Recent advancements in computational chemistry have further enhanced the utility of 4-Methoxyphenyl Mesylate. Molecular modeling studies have revealed insights into its interactions with biological targets, enabling researchers to design more effective derivatives with improved pharmacokinetic properties. These computational approaches are particularly valuable in reducing the time and cost associated with traditional high-throughput screening methods.

The environmental impact of using 4-Methoxyphenyl Mesylate is also an area of growing interest. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. Additionally, researchers are exploring biodegradable derivatives of this compound to ensure that their applications do not contribute to environmental pollution.

In conclusion, 4-Methoxyphenyl Mesylate (CAS No. 19013-30-0) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and agrochemicals. Its unique structural features make it an invaluable tool for synthetic chemists and biologists alike. As research continues to uncover new uses for this compound, its importance in advancing scientific knowledge and developing innovative solutions is set to grow even further.